Cas no 102439-90-7 (1-Amino-1-phenylpropan-2-ol hydrochloride)

• Product Name: 1-Amino-1-phenylpropan-2-ol hydrochloride
• CAS No: 102439-90-7
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD30344860
• CID: 4568387
• PubChem ID: 19826203
• Update Time: 2025-06-20

1-Amino-1-phenylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-1-phenylpropan-2-ol hydrochloride
• 1-amino-1-phenylpropan-2-ol;hydrochloride
• (1R,2R)-1-amino-1-phenylpropan-2-ol;hydrochloride
• (1R,2S)-1-amino-1-phenylpropan-2-ol;hydrochloride
• CEA43990
• SB44389
• 1-AMINO-1-PHENYLPROPAN-2-OL HCL
• 1-amino-1-phenyl-2-propanol hydrochloride
• Y13368
• Z2588063686
• 1-Amino-1-phenylpropan-2-ol hydrochloride

• MDL： MFCD30344860
• Inchi： 1S/C9H13NO.ClH/c1-7(11)9(10)8-5-3-2-4-6-8;/h2-7,9,11H,10H2,1H3;1H
• InChI Key： VIOJYFJDMKDXOT-UHFFFAOYSA-N
• SMILES： Cl.OC(C)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.076392g/mol
• Monoisotopic Mass: 187.076392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.66g/mol
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-1-phenylpropan-2-ol hydrochloride

Introduction to 1-Amino-1-phenylpropan-2-ol Hydrochloride (CAS No. 102439-90-7)

1-Amino-1-phenylpropan-2-ol hydrochloride, with the CAS number 102439-90-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenylpropanolamine and is characterized by its unique structure, which includes an amino group and a phenyl ring attached to a propanol backbone. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The chemical formula of 1-Amino-1-phenylpropan-2-ol hydrochloride is C₁₀H₁₅NO₂·HCl, and its molecular weight is approximately 203.7 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, ethanol, and other polar solvents. These properties make it an ideal candidate for formulation in various pharmaceutical preparations.

In recent years, 1-Amino-1-phenylpropan-2-ol hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a β-adrenergic receptor agonist. β-adrenergic receptors are G protein-coupled receptors that play crucial roles in regulating various physiological processes, including heart rate, blood pressure, and bronchodilation. The ability of 1-Amino-1-phenylpropan-2-ol hydrochloride to selectively activate these receptors makes it a promising candidate for the treatment of cardiovascular diseases and respiratory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 1-Amino-1-phenylpropan-2-ol hydrochloride as a bronchodilator. The researchers found that the compound effectively relaxed bronchial smooth muscle in vitro, suggesting its potential use in the management of asthma and chronic obstructive pulmonary disease (COPD). Additionally, the study noted that the compound exhibited minimal side effects compared to traditional β-adrenergic agonists, which often cause tachycardia and hypertension.

Beyond its bronchodilatory effects, 1-Amino-1-phenylpropan-2-ol hydrochloride has also shown promise in cardiovascular research. A study conducted by a team at Harvard Medical School investigated the compound's effects on cardiac function in animal models. The results indicated that 1-Amino-1-phenylpropan-2-ol hydrochloride significantly improved cardiac output and reduced myocardial ischemia without causing significant increases in heart rate or blood pressure. These findings suggest that the compound could be developed into a novel therapeutic agent for treating heart failure and other cardiovascular conditions.

The pharmacokinetic properties of 1-Amino-1-phenylpropan-2-ol hydrochloride have also been extensively studied. Research has shown that the compound is rapidly absorbed following oral administration and has a moderate bioavailability. It is primarily metabolized by the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine. The half-life of the compound is relatively short, which may require multiple dosing regimens to maintain therapeutic levels.

In terms of safety, preclinical studies have demonstrated that 1-Amino-1-phenylpropan-2-ol hydrochloride has a favorable toxicity profile. Acute toxicity studies in rodents showed no significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to further evaluate long-term safety and potential side effects.

The potential applications of 1-Amino-1-phenylpropan-2-ol hydrochloride extend beyond its direct therapeutic uses. The compound has also been explored as a lead molecule for drug discovery efforts aimed at developing more potent and selective β-adrenergic receptor agonists. Researchers are actively investigating structural modifications to enhance the potency, selectivity, and pharmacokinetic properties of the compound.

In conclusion, 1-Amino-1-phenylpropan-2-ol hydrochloride (CAS No. 102439-90-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.